1-(4-Amino-3-bromo-5-methylphenyl)-2,4-dimethylimidazole

• Molecular Formula: C12H14BrN3
• Molecular Weight: 280.16 g/mol
• IUPAC Name: 2-bromo-4-(2,4-dimethylimidazol-1-yl)-6-methylaniline
• InChI: InChI=1S/C12H14BrN3/c1-7-4-10(5-11(13)12(7)14)16-6-8(2)15-9(16)3/h4-6H,14H2,1-3H3
• InChI Key: RPSMHRWKUQIEBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1N)Br)N2C=C(N=C2C)C

Description

1-(4-Amino-3-bromo-5-methylphenyl)-2,4-dimethylimidazole is a useful research compound. Its molecular formula is C12H14BrN3 and its molecular weight is 280.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of bromine (5.6 cm3) in glacial acetic acid (50 cm3) was added dropwise over 0.5 hours to a stirred solution of 1-(4-amino-3-methylphenyl)-2,4-dimethylimidazole (20.3 g) and sodium acetate (9.02 g) in glacial acetic acid (200 cm3). After a further 0.5 hours, volatile material was removed in vacuo, and the residue was partitioned between chloroform (200 cm3) and 10% aqueous sodium hydroxide solution (to pH 10). The aqueous phase was further extracted with chloroform (2×100 cm3) and the combined and dried (MgSO4) organic extracts were evaporated in vacuo to afford a solid which was chromatographed on silica (Merck "MK 60.9385" [Trade Mark]) eluting with dichloromethane:methanol, 19:1. Combination and evaporation of the appropriate fractions gave an oil which was triturated with ether to afford the title compound, m.p. 176°-180.5°. The mother liquors were evaporated and the residue was rechromatographed on silica, as before, to give a further crop of material (total yield 17.3 g).